Cas no 218141-16-3 (1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich)

1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich structure
218141-16-3 structure
Product Name:1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich
CAS No:218141-16-3
MF:C13H29NO
MW:215.375464200974
CID:272975
PubChem ID:120013
Update Time:2025-04-19

1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich
    • 218141-16-3
    • Isodecyloxypropylamine
    • 3-Isodecyloxypropylamine
    • AKOS015894473
    • FT-0653690
    • 1245808-48-3
    • 30113-45-2
    • Propylamine, 3-isodecoxy-
    • EINECS 250-056-7
    • EC 250-056-7
    • 1-Propanamine, 3-(isodecyloxy)-
    • W-110771
    • 3-[(8-methylnonyl)oxy]propan-1-amine
    • SCHEMBL587402
    • 3-(Isodecyloxy)propylamine
    • DTXSID7058672
    • NS00006494
    • 3-(8-methylnonoxy)propan-1-amine
    • Inchi: 1S/C13H29NO/c1-13(2)9-6-4-3-5-7-11-15-12-8-10-14/h13H,3-12,14H2,1-2H3
    • InChI Key: DHIBIUNZWFPELU-UHFFFAOYSA-N
    • SMILES: O(CCCN)CCCCCCCC(C)C

Computed Properties

  • Exact Mass: 215.224915
  • Monoisotopic Mass: 215.224915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 11
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 3.7
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